Cas no 26618-70-2 (Nitroethene)
Nitroethene structure
Product Name:Nitroethene
CAS No:26618-70-2
MF:C2H3NO2
MW:73.0507204532623
CID:1427867
PubChem ID:77197
Update Time:2025-04-20
Nitroethene Chemical and Physical Properties
Names and Identifiers
-
- Nitroethene
- nitroethene (2.5M in toluene)
- EN300-86457
- Nitroethylene
- DTXSID0075235
- Nitroethene, ~2M-2.5M in toluene
- 1-Nitroethene (~ 1 mole/L in Toluene)
- Q5273015
- 1-nitroethylene
- AT20025
- AKOS005146539
- 26618-70-2
- aci-nitroethylene
- AMY36706
- 3638-64-0
- A6293
- 1-nitroethene
- InChI=1/C2H3NO2/c1-2-3(4)5/h2H,1H
- RPMXALUWKZHYOV-UHFFFAOYSA-N
- CHEBI:51131
- Ethene, nitro-
- CH2=CHNO2
- NITROETHENE SOLUTION (1M IN XYLENE)
-
- Inchi: 1S/C2H3NO2/c1-2-3(4)5/h2H,1H2
- InChI Key: RPMXALUWKZHYOV-UHFFFAOYSA-N
- SMILES: [O-][N+](C=C)=O
Computed Properties
- Exact Mass: 73.016378338g/mol
- Monoisotopic Mass: 73.016378338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 53.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 45.8Ų
Nitroethene Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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